Cas no 2171580-86-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,4-trimethylpyrrolidin-1-yl)butanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,4-trimethylpyrrolidin-1-yl)butanoic acid
• CAS No: 2171580-86-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6109184
• PubChem ID: 165546467
• Update Time: 2025-06-15

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,4-trimethylpyrrolidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,4-trimethylpyrrolidin-1-yl)butanoic acid
• EN300-1518650
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxo-4-(2,2,4-trimethylpyrrolidin-1-yl)butanoic acid
• 2171580-86-0

• Inchi： 1S/C26H30N2O5/c1-16-13-26(2,3)28(14-16)24(31)22(12-23(29)30)27-25(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,12-15H2,1-3H3,(H,27,32)(H,29,30)
• InChI Key： ZUXISSLHTAWHTF-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C)CC1(C)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,4-trimethylpyrrolidin-1-yl)butanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,4-trimethylpyrrolidin-1-yl)butanoic acid (CAS: 2171580-86-0)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,4-trimethylpyrrolidin-1-yl)butanoic acid (CAS: 2171580-86-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a 2,2,4-trimethylpyrrolidine moiety, has shown promising potential in various applications, ranging from drug discovery to peptide synthesis.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that leverages microwave-assisted organic synthesis (MAOS) to reduce reaction times and improve purity. The study reported a yield of over 85%, a significant improvement compared to traditional methods, which typically yielded around 60-70%. This advancement is particularly relevant for large-scale production, where efficiency and cost-effectiveness are critical.

In addition to synthetic improvements, researchers have explored the biological activity of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,4-trimethylpyrrolidin-1-yl)butanoic acid. A 2024 study published in Bioorganic & Medicinal Chemistry Letters investigated its role as a potential inhibitor of specific proteases involved in inflammatory pathways. The compound demonstrated moderate inhibitory activity against caspase-1, a key enzyme in the inflammasome complex, suggesting its potential as a lead compound for developing anti-inflammatory therapeutics. Further in vivo studies are warranted to validate these findings.

The compound's utility in peptide synthesis has also been a focal point of recent research. Its Fmoc-protected amino group makes it a valuable building block for solid-phase peptide synthesis (SPPS). A 2023 study in Tetrahedron Letters highlighted its compatibility with standard SPPS protocols, enabling the incorporation of the 2,2,4-trimethylpyrrolidine moiety into peptide sequences. This modification has been shown to enhance peptide stability and bioavailability, opening new avenues for peptide-based drug development.

Despite these promising developments, challenges remain. For instance, the compound's solubility in aqueous solutions is limited, which could hinder its application in biological assays. A 2024 preprint on ChemRxiv proposed the use of co-solvents or prodrug strategies to address this issue, but further optimization is needed. Additionally, the long-term stability of the compound under various storage conditions requires thorough investigation to ensure its practicality in industrial and clinical settings.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,4-trimethylpyrrolidin-1-yl)butanoic acid (CAS: 2171580-86-0) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and applications in peptide synthesis underscore its potential. However, addressing solubility and stability challenges will be crucial for its broader adoption. Future research should focus on optimizing these properties and exploring its therapeutic potential in greater depth.